Cas no 1443328-46-8 (furan-2-yl-(2-methylsulfanylphenyl)methanol)

• Product Name: furan-2-yl-(2-methylsulfanylphenyl)methanol
• CAS No: 1443328-46-8
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• MDL: MFCD07775290
• CID: 5160568
• Update Time: 2026-03-04

furan-2-yl-(2-methylsulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-(2-methylsulfanylphenyl)methanol

• MDL： MFCD07775290
• Inchi： 1S/C12H12O2S/c1-15-11-7-3-2-5-9(11)12(13)10-6-4-8-14-10/h2-8,12-13H,1H3
• InChI Key： QWNJFDYLOVLKLI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(C1=CC=CC=C1SC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on furan-2-yl-(2-methylsulfanylphenyl)methanol

Exploring the Chemistry and Applications of Furan-2-yl-(2-methylsulfanylphenyl)methanol (CAS No. 1443328-46-8)

The compound furan-2-yl-(2-methylsulfanylphenyl)methanol (CAS No. 1443328-46-8) is a fascinating molecule that has garnered attention in both academic and industrial research. This heterocyclic alcohol combines a furan ring with a thioether-substituted phenyl group, creating a unique structure with potential applications in pharmaceutical intermediates, material science, and organic synthesis. Its molecular formula, C₁₂H₁₂O₂S, hints at its versatility, making it a subject of interest for researchers exploring bioactive compounds and functional materials.

One of the key features of furan-2-yl-(2-methylsulfanylphenyl)methanol is its dual functional groups: the hydroxyl group (-OH) and the methylsulfanyl (-SMe) moiety. These groups enable a wide range of chemical transformations, such as esterification, oxidation, and nucleophilic substitutions. Researchers have investigated its role as a building block in the synthesis of more complex molecules, particularly in the development of drug candidates targeting neurological disorders and inflammatory diseases. The furan ring itself is a privileged scaffold in medicinal chemistry, often associated with antimicrobial and antioxidant properties.

In the context of green chemistry, furan-2-yl-(2-methylsulfanylphenyl)methanol has been explored as a sustainable alternative to traditional petrochemical-derived intermediates. With growing interest in biobased materials, furan derivatives like this compound are gaining traction due to their renewable origins and lower environmental impact. Recent studies have highlighted its potential in polymer chemistry, where it can serve as a monomer for biodegradable plastics or coatings with enhanced thermal stability.

The synthesis of CAS No. 1443328-46-8 typically involves Grignard reactions or reductive amination protocols, depending on the desired purity and yield. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry are employed to characterize its structure and confirm its identity. Analytical data reveals distinct peaks corresponding to the furan protons (δ 6.3–7.4 ppm in ¹H NMR) and the methylsulfanyl group (δ 2.5 ppm), providing valuable insights for quality control in industrial settings.

From a commercial perspective, furan-2-yl-(2-methylsulfanylphenyl)methanol is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability often depend on scale, with custom synthesis options for bulk quantities. Safety data sheets emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, though it is not classified as a hazardous substance under most regulatory frameworks.

Looking ahead, the future of CAS No. 1443328-46-8 appears promising, particularly in the realm of drug discovery and smart materials. With the rise of AI-driven molecular design, this compound could play a role in virtual screening campaigns aimed at identifying novel therapeutic agents. Additionally, its electrochemical properties are being studied for potential applications in energy storage systems, aligning with global trends toward renewable energy solutions.

For researchers seeking to explore furan-2-yl-(2-methylsulfanylphenyl)methanol further, recent literature highlights its utility in multicomponent reactions and catalysis. Journals focusing on organic chemistry and applied materials frequently publish studies involving this compound, making it a valuable keyword for academic searches. As the scientific community continues to uncover its potential, CAS No. 1443328-46-8 remains a compelling example of how heterocyclic chemistry can drive innovation across multiple disciplines.